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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319

Technical Data Sheet: (S)-(+)-2-Methoxypropanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (S)-(+)-2-methoxypropanol,
summarizing its key chemical and physical properties. The information is compiled from various
chemical and supplier databases, intended for use in research and development settings.

Core Chemical Identifiers and Properties

(S)-(+)-2-Methoxypropanol is a chiral organic compound. Its fundamental identifiers and
physicochemical properties are summarized below for easy reference.
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Property Value Source
CAS Number 116422-39-0 [11[2][3]
Molecular Formula C4H1002 [11[2][3]
Molecular Weight 90.12 g/mol [2][3]
IUPAC Name (2S)-2-methoxypropan-1-ol [2]
Synonyms (S)-2-Methoxy-1-propanol, 2]
(+)-2-Methoxypropanol

Density 0.9+0.1g/cm3 [1]
Boiling Point 130.0 £ 0.0 °C at 760 mmHg [1]
Melting Point -84.2 °C [1]
Flash Point 41.9+7.7°C [1]
Exact Mass 90.068079557 Da [2]

Experimental Protocols and Signaling Pathways

A review of publicly available scientific literature and chemical databases did not yield specific,
detailed experimental protocols or established signaling pathways directly involving (S)-(+)-2-
methoxypropanol. This compound is primarily documented as a chemical reagent and its
biological interactions or roles in complex cellular signaling are not extensively characterized in
the provided search results. Therefore, detailed methodologies and pathway diagrams as
requested cannot be generated at this time. Further empirical research would be required to
establish such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (S)-(+)-2-Methoxypropanol | CAS#:116422-39-0 | Chemsrc [chemsrc.com]

2. 2-Methoxy-1-propanol, (2S)- | C4H1002 | CID 642402 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (S)-(+)-2-Methoxypropanol, 97% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [(S)-(+)-2-methoxypropanol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039319#s-2-methoxypropanol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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